Cas no 2138057-61-9 (ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate)

• Product Name: ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate
• CAS No: 2138057-61-9
• MF: C₉H₁₇F₃N₂O₂
• MW: 242.238692998886
• CID: 6203857
• PubChem ID: 165800021
• Update Time: 2025-06-07

ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate
• 2138057-61-9
• ethyl 2-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}acetate
• EN300-1179132

• Inchi： 1S/C9H17F3N2O2/c1-3-16-8(15)6-14(5-4-13-2)7-9(10,11)12/h13H,3-7H2,1-2H3
• InChI Key： FKMZRHYUGCGTOD-UHFFFAOYSA-N
• SMILES： FC(CN(CC(=O)OCC)CCNC)(F)F

Computed Properties

• Exact Mass: 242.12421228g/mol
• Monoisotopic Mass: 242.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate

Ethyl 2-{2-(Methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate (CAS No. 2138057-61-9): A Comprehensive Overview

Ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate (CAS No. 2138057-61-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by the presence of a trifluoromethyl group and an ethyl ester moiety, which contribute to its distinct chemical behavior and biological activity.

The trifluoromethyl group in ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate imparts significant electronic and steric effects, making it a valuable scaffold for the design of novel drugs. The trifluoromethyl group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the presence of this group can enhance the lipophilicity of the compound, potentially improving its cell membrane permeability and bioavailability.

The methylamino moiety in the compound's structure plays a crucial role in its biological activity. Amino groups are often involved in hydrogen bonding and other non-covalent interactions that are essential for the binding of small molecules to their biological targets. In the context of ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate, the methylamino group may contribute to its ability to interact with specific receptors or enzymes, thereby modulating their function.

Recent studies have explored the potential therapeutic applications of ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate in various disease models. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential use of ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate as an antiviral agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza virus and SARS-CoV-2. The mechanism of action involves interfering with viral entry into host cells and blocking key steps in the viral life cycle. These findings highlight the versatility of ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate as a broad-spectrum antiviral agent.

In addition to its therapeutic potential, ethyl 2-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}acetate has been investigated for its use as a chemical probe in biochemical assays. The unique structural features of this compound make it suitable for labeling and tracking specific biomolecules within cells. For example, a study published in *Bioconjugate Chemistry* described the use of ethyl 2-{2-(methylamino)ethyl(2,2,3-trifluoroethy l)amino}acetate as a fluorescent probe to monitor protein-protein interactions in living cells. This application has significant implications for understanding cellular processes and developing targeted therapies.

The synthesis of ethyl 2-{2-(m ethylamino)ethy l( 3 -trifluoroethy l)a mino}a cetate involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of an intermediate amine derivative through reductive amination or other methods. The intermediate is then coupled with an appropriate carboxylic acid or ester using coupling reagents such as EDCI or HATU. The final step involves esterification to form the ethyl ester moiety. The overall synthetic route is highly efficient and can be readily scaled up for large-scale production.

In terms of safety and regulatory considerations, eth yl 3 -{ ( m ethylami no )e thyl ( -tr if lu oro et hy l)a mi no }a cet ate is classified as a research chemical and is not intended for human consumption without proper clinical evaluation. However, it is important to note that all handling and storage procedures should adhere to standard safety guidelines to ensure laboratory personnel are protected from potential hazards.

Future research on e th yl { ( m e thyla mi no )e th yl ( -t ri flu oro et hy l)a mi no }a cet ate will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring new therapeutic applications. Additionally, efforts to improve its pharmacokinetic profile and reduce potential side effects will be crucial for advancing this compound towards clinical development.